4-cyano-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide

• IUPAC Name: 4-cyano-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C16H11N3O2S/c1-10-2-7-14(21-10)13-9-22-16(18-13)19-15(20)12-5-3-11(8-17)4-6-12/h2-7,9H,1H3,(H,18,19,20)
• InChI Key: LSSSJUMQYRAMMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)C#N
• Molecular Formula: C16H11N3O2S
• Molecular Weight: 309.3 g/mol

Description

The compound “4-cyano-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide” is a complex organic molecule. It contains a benzamide group, a cyano group, a thiazole ring, and a methylfuran ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzamide group, a cyano group, a thiazole ring, and a methylfuran ring. These groups could potentially engage in various intermolecular interactions, influencing the compound’s physical and chemical properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. The presence of a benzamide group, a cyano group, a thiazole ring, and a methylfuran ring in this compound suggests that it could have interesting properties, such as potential aromaticity, polarity, and reactivity.

Scientific Research Applications

Wound Healing

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• Experimental Data : In a rat model, topical application of 3-cyano-N-pyridinyl acetamide derivatives accelerated wound closure and increased nitric oxide (NOx) levels. .

Furan Derivatives

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Indole Derivatives

• Indole-3-acetic Acid : A plant hormone produced from tryptophan degradation in higher plants. .

Mechanism of Action

Target of Action

“4-cyano-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide” is a cyanoacetamide derivative. Cyanoacetamide derivatives are known to have diverse biological activities and are considered important precursors for heterocyclic synthesis . They can interact with multiple receptors, which makes them useful in developing new therapeutic agents .

Mode of Action

Cyanoacetamide derivatives are known to undergo a variety of condensation and substitution reactions due to the active hydrogen on c-2 of these compounds .

Biochemical Pathways

Cyanoacetamide derivatives are known to form a variety of heterocyclic compounds, which can affect multiple biochemical pathways .

Result of Action

Cyanoacetamide derivatives have been reported to have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Future Directions

The study of new compounds like “4-cyano-N-[4-(5-methylfuran-2-yl)-1,3-thiazol-2-yl]benzamide” is crucial for the development of new drugs and materials. Future research could focus on synthesizing this compound, studying its properties, and exploring its potential applications.